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Compound of Interest

Compound Name: Fmoc-Asp(ODmab)-OH

Cat. No.: B613555 Get Quote

Essential Safety and Handling Guide for Fmoc-
Asp(ODmab)-OH
For researchers, scientists, and drug development professionals, the safe and efficient

handling of specialized reagents like Fmoc-Asp(ODmab)-OH is paramount to ensuring both

personal safety and the integrity of experimental outcomes. This guide provides immediate,

essential safety protocols, operational instructions, and disposal plans for Fmoc-Asp(ODmab)-
OH, a key building block in solid-phase peptide synthesis (SPPS).

Chemical and Physical Properties
Fmoc-Asp(ODmab)-OH is a derivative of aspartic acid utilized in peptide synthesis.[1] A

summary of its key properties is provided below.

Property Value

CAS Number 259066-08-2[2][3]

Molecular Formula C₃₉H₄₂N₂O₈[2][3]

Molecular Weight 666.7 g/mol

Appearance White to off-white or beige powder

Primary Application Fmoc solid-phase peptide synthesis
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Hazard Identification and Personal Protective
Equipment (PPE)
While Fmoc-Asp(ODmab)-OH is not classified as a hazardous substance or mixture according

to available Safety Data Sheets (SDS), it is crucial to handle it with care as the toxicological

properties may not have been fully investigated. Adherence to standard laboratory safety

protocols is essential to minimize exposure.

The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling Fmoc-Asp(ODmab)-OH.

PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Safety glasses should have

side shields. Goggles are

required when there is a risk of

splashing.

Hand Protection Disposable Gloves

Chemical-resistant nitrile

gloves are recommended.

Always inspect gloves for tears

or holes before use.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect clothing and

skin.

Respiratory Protection Dust Mask/Respirator

A NIOSH-approved N95 (US)

or P1 (EN 143) dust mask is

recommended when handling

the powder outside of a well-

ventilated area or fume hood

to avoid inhalation of dust

particles.

Operational Handling and Storage
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Proper handling and storage are critical for maintaining the stability and reactivity of Fmoc-
Asp(ODmab)-OH.

Storage: The stability of Fmoc-Asp(ODmab)-OH is directly influenced by storage conditions.

Form
Recommended Storage
Temperature

Shelf Life

Solid Powder 2-8°C
Refer to the manufacturer's

expiry date.

Stock Solution -20°C Up to 1 month

-80°C Up to 6 months

Key Recommendations for Handling:

Ventilation: Handle the solid powder in a well-ventilated area or a chemical fume hood to

minimize dust generation and inhalation.

Weighing: When weighing the compound, do so in an area with good ventilation.

Solution Preparation: When dissolving in solvents such as Dimethylformamide (DMF) or N-

Methyl-2-pyrrolidone (NMP), perform this task within a fume hood.

General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the compound.

Experimental Protocol: Preparation of a Stock
Solution

Equilibration: Before opening, allow the container of Fmoc-Asp(ODmab)-OH to warm to

room temperature to prevent moisture condensation.

Weighing: In a well-ventilated area or fume hood, carefully weigh the desired amount of the

powdered compound.
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Dissolution: Add the appropriate solvent (e.g., DMF, NMP) to the desired concentration. If

necessary, the tube can be heated to 37°C and sonicated in an ultrasonic bath to aid

dissolution.

Storage: Store the stock solution in appropriately sealed containers at -20°C for up to one

month or -80°C for up to six months. To avoid degradation from repeated freeze-thaw cycles,

it is recommended to store the solution in aliquots.

Disposal Plan
Dispose of unused material, contaminated items, and chemical waste in accordance with local,

state, and federal regulations. Prevent the chemical from entering drains.

Waste Segregation:

Solid Chemical Waste: This container is for unused or expired Fmoc-Asp(ODmab)-OH,

contaminated weighing paper, and used resin.

Liquid Chemical Waste: This container is for solvents used to dissolve the compound and for

rinsing contaminated glassware.

Contaminated Sharps: Any needles or other sharps used for reagent transfer must be

disposed of in a designated sharps container.

Contaminated PPE: Used gloves and other contaminated disposable PPE should be placed

in a designated hazardous waste container.

Disposal Procedure:

Waste Collection: Carefully transfer all waste into the appropriately labeled containers.

Container Sealing: Ensure all waste containers are securely sealed and clearly labeled with

the chemical contents and hazard information.

Storage: Store sealed waste containers in a designated satellite accumulation area until

collection by your institution's Environmental Health and Safety (EHS) department.
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Workflow and Safety Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of

Fmoc-Asp(ODmab)-OH.
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Safe Handling and Disposal Workflow for Fmoc-Asp(ODmab)-OH

Preparation and Handling

Experimental Use

Waste Disposal

Start: Receive Fmoc-Asp(ODmab)-OH

Store at 2-8°C in a dry, well-ventilated area

Inspect Container

Don Appropriate PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Handle in a Fume Hood or
Well-Ventilated Area

Weigh Solid Compound

Prepare Stock Solution
(e.g., in DMF or NMP)

Use in Solid-Phase
Peptide Synthesis (SPPS)

Waste Generation

Segregate Waste:
- Solid Chemical Waste
- Liquid Chemical Waste

- Contaminated PPE

Label Waste Containers

Store in Satellite Accumulation Area

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for handling and disposal of Fmoc-Asp(ODmab)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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